Cas no 1315366-99-4 ((2-aminoethyl)[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]amine)

• Product Name: (2-aminoethyl)[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]amine
• CAS No: 1315366-99-4
• MF: C₈H₁₅F₃N₂O
• MW: 212.212712526321
• CID: 5168576
• Update Time: 2026-03-04

(2-aminoethyl)[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• (2-aminoethyl)[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]amine
• 1,2-Ethanediamine, N1-[2,2,2-trifluoro-1-(tetrahydro-2-furanyl)ethyl]-
• n1-(2,2,2-Trifluoro-1-(tetrahydrofuran-2-yl)ethyl)ethane-1,2-diamine

• Inchi： 1S/C8H15F3N2O/c9-8(10,11)7(13-4-3-12)6-2-1-5-14-6/h6-7,13H,1-5,12H2
• InChI Key： ALEQPWLRXBDCMJ-UHFFFAOYSA-N
• SMILES： FC(C(C1CCCO1)NCCN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• XLogP3: 0.4
• Topological Polar Surface Area: 47.3

Additional information on (2-aminoethyl)[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]amine

Comprehensive Overview of (2-aminoethyl)[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]amine (CAS No. 1315366-99-4)

The compound (2-aminoethyl)[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]amine (CAS No. 1315366-99-4) is a specialized fluorinated amine derivative with a unique structural configuration. Its molecular structure combines an aminoethyl group with a trifluoroethyl-tetrahydrofuran moiety, making it an interesting subject for research in medicinal chemistry and material science. The presence of both amine and fluorine functionalities enhances its potential for diverse applications, ranging from pharmaceutical intermediates to advanced material synthesis.

One of the key features of (2-aminoethyl)[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]amine is its fluorine-rich backbone, which is increasingly sought after in modern drug design. Fluorinated compounds are known for their ability to improve metabolic stability and bioavailability, making them valuable in the development of new therapeutic agents. Researchers are particularly interested in how the oxolane (tetrahydrofuran) ring in this compound influences its solubility and binding affinity in biological systems.

In the field of material science, 1315366-99-4 has shown promise as a building block for high-performance polymers and surface modifiers. The trifluoroethyl group can impart hydrophobicity and chemical resistance, while the amine functionality allows for further chemical modifications. This dual capability makes it a versatile candidate for creating specialty coatings and adhesives with enhanced durability.

Recent trends in green chemistry have also brought attention to (2-aminoethyl)[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]amine. Scientists are exploring sustainable synthesis routes for this compound to minimize environmental impact. The integration of catalytic methods and biobased precursors is a hot topic, aligning with the global push for eco-friendly chemical production.

From a commercial perspective, the demand for fluorinated amines like 1315366-99-4 is on the rise, driven by their applications in life sciences and advanced materials. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of pharmaceutical and electronics industries. The compound's unique CAS number ensures traceability and quality control, which are critical for regulatory compliance.

For researchers and industry professionals, understanding the structure-activity relationship of (2-aminoethyl)[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]amine is essential. Computational chemistry tools, such as molecular docking and QSAR modeling, are being employed to predict its behavior in various applications. These in silico studies complement experimental data, accelerating the discovery of new uses for this compound.

In summary, (2-aminoethyl)[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]amine (CAS No. 1315366-99-4) represents a fascinating intersection of fluorine chemistry and amine functionality. Its potential spans multiple industries, from drug development to innovative materials, making it a compound of significant interest in contemporary scientific and industrial research.